Cas no 926226-12-2 (2-(3-fluorophenyl)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(3-fluorophenyl)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 926226-12-2
• Molecular Formula: C₁₂H₁₅N₂OF
• Molecular Weight: 222.2587
• CID: 803395
• PubChem ID: 16768955

2-(3-fluorophenyl)-1-(piperazin-1-yl)ethan-1-one Properties

Names and Identifiers

• 2-(3-Fluorophenyl)-1-(piperazin-1-yl)ethanone
• 2-(3-fluorophenyl)-1-(1-piperazinyl)ethanone
• 2-(3-fluorophenyl)-1-piperazin-1-ylethanone,hydrochloride
• Ethanone, 2-(3-fluorophenyl)-1-(1-piperazinyl)-
• 2-(3-fluorophenyl)-1-(piperazin-1-yl)ethan-1-one
• Z228587178
• EN300-56529
• 2-(3-fluorophenyl)-1-piperazin-1-ylethanone
• FT-0689418
• Ethanone,2-(3-fluorophenyl)-1-(1-piperazinyl)-
• 1-[(3-Fluorophenyl)acetyl]piperazine
• AKOS000124935
• 926226-12-2

• InChIKey： ALMOQPWOZJNGSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15FN2O/c13-11-3-1-2-10(8-11)9-12(16)15-6-4-14-5-7-15/h1-3,8,14H,4-7,9H2
• SMILES： C1CN(CCN1)C(=O)CC2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 222.11684127g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 222.11684127g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides